89-56-5

5-Methylsalicylic acid

In Stock

• CAS RN:
• 89-56-5

• Formula:
• C8H8O3

• InChI:
• InChI=1S/C8H8O3/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4,9H,1H3,(H,10,11)

• InChIKey:
• DLGBEGBHXSAQOC-UHFFFAOYSA-N

• 5-Methylsalicylic acid exhibits a significant cross-reactivity during fluorescent polarization immunoassay for salicylates in serum.
  
  

CID 136134

• CAS RN:
• 289-56-5

• Formula:
• B3H3O3

• InChI:
• InChI=1S/B3H3O3/c1-4-2-6-3-5-1/h1-3H

• InChIKey:
• BRTALTYTFFNPAC-UHFFFAOYSA-N

• CID 136134 is a useful research compound. Its molecular formula is B3H3O3 and its molecular weight is 83.5 g/mol. The purity is usually 95%.

2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl

In Stock

• CAS RN:
• 76189-56-5

• Formula:
• C44H32P2

• InChI:
• InChI=1S/C44H32P2/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38/h1-32H

• InChIKey:
• MUALRAIOVNYAIW-UHFFFAOYSA-N

• 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl, also known as 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl, is a useful research compound. Its molecular formula is C44H32P2 and its molecular weight is 622.7 g/mol. The purity is usually 95%.

4-Chloro-3,5,6-trifluoropyridin-2-amine

In Stock

• CAS RN:
• 63489-56-5

• Formula:
• C5H2ClF3N2

• InChI:
• InChI=1S/C5H2ClF3N2/c6-1-2(7)4(9)11-5(10)3(1)8/h(H2,10,11)

• InChIKey:
• WZRMLGNDGPCZFG-UHFFFAOYSA-N

• 4-Chloro-3,5,6-trifluoropyridin-2-amine is a useful research compound. Its molecular formula is C5H2ClF3N2 and its molecular weight is 182.53 g/mol. The purity is usually 95%.

4-Propyl-1,3-dioxolan-2-one

In Stock

• CAS RN:
• 89489-56-5

• Formula:
• C6H10O3

• InChI:
• InChI=1S/C6H10O3/c1-2-3-5-4-8-6(7)9-5/h5H,2-4H2,1H3

• InChIKey:
• AUXJVUDWWLIGRU-UHFFFAOYSA-N

• 4-Propyl-1,3-dioxolan-2-one is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.

1,2,3,5,6,7-Hexahydro-s-indacen-4-amine

In Stock

• CAS RN:
• 63089-56-5

• Formula:
• C12H15N

• InChI:
• InChI=1S/C12H15N/c13-12-10-5-1-3-8(10)7-9-4-2-6-11(9)12/h7H,1-6,13H2

• InChIKey:
• WVCORPDIFAZDQV-UHFFFAOYSA-N

• 1,2,3,5,6,7-Hexahydro-s-indacen-4-amine, also known as 1,2,3,5,6,7-Hexahydro-s-indacen-4-amine, is a useful research compound. Its molecular formula is C12H15N and its molecular weight is 173.25 g/mol. The purity is usually 95%.

4-(2-Phenylphenoxy)aniline

In Stock

• CAS RN:
• 212189-56-5

• Formula:
• C18H15NO

• InChI:
• InChI=1S/C18H15NO/c19-15-10-12-16(13-11-15)20-18-9-5-4-8-17(18)14-6-2-1-3-7-14/h1-13H,19H2

• InChIKey:
• ZWQOXRDNGHWDBS-UHFFFAOYSA-N

• 4-(2-Phenylphenoxy)aniline is a useful research compound. Its molecular formula is C18H15NO and its molecular weight is 261.324. The purity is usually 95%.

1-(1-Ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-3-(4-methoxyphenyl)urea

In Stock

• CAS RN:
• 330189-56-5

• Formula:
• C21H19N3O3

• InChI:
• InChI=1S/C21H19N3O3/c1-3-24-18-12-11-17(15-5-4-6-16(19(15)18)20(24)25)23-21(26)22-13-7-9-14(27-2)10-8-13/h4-12H,3H2,1-2H3,(H2,22,23,26)

• InChIKey:
• PRMATKNSLZABBT-UHFFFAOYSA-N

• 1-(1-Ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-3-(4-methoxyphenyl)urea is a useful research compound. Its molecular formula is C21H19N3O3 and its molecular weight is 361.401. The purity is usually 95%.

(E)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate

• CAS RN:
• 636989-56-5

• Formula:
• C27H26N2O4

• InChI:
• InChI=1S/C27H26N2O4/c1-3-15-33-22-12-10-21(11-13-22)25(30)23-24(20-8-6-18(2)7-9-20)29(27(32)26(23)31)17-19-5-4-14-28-16-19/h4-14,16,24,30H,3,15,17H2,1-2H3/b25-23+

• InChIKey:
• KFIAOMMIUNWASG-WJTDDFOZSA-N

• (E)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate is a useful research compound. Its molecular formula is C27H26N2O4 and its molecular weight is 442.5g/mol. The purity is usually 95%.

2-(5-chloro-2-methylphenyl)-4-(3-methylbenzyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893789-56-5

• Formula:
• C22H19ClN2O3S

• InChI:
• InChI=1S/C22H19ClN2O3S/c1-15-6-5-7-17(12-15)14-24-19-8-3-4-9-21(19)29(27,28)25(22(24)26)20-13-18(23)11-10-16(20)2/h3-13H,14H2,1-2H3

• InChIKey:
• AWVAUAVFQOUFFK-UHFFFAOYSA-N

• 2-(5-chloro-2-methylphenyl)-4-(3-methylbenzyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19ClN2O3S and its molecular weight is 426.92. The purity is usually 95%.

2',6'-Dimethyl-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-56-5

• Formula:
• C18H20O

• InChI:
• InChI=1S/C18H20O/c1-13-7-4-5-10-16(13)11-12-17(19)18-14(2)8-6-9-15(18)3/h4-10H,11-12H2,1-3H3

• InChIKey:
• MYVIOXDAYLMPFQ-UHFFFAOYSA-N

• 2',6'-Dimethyl-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C18H20O and its molecular weight is 252.3 g/mol. The purity is usually 95%.

tert-Butyl (3-(N-hydroxycarbamimidoyl)cyclobutyl)carbamate

Usually In Stock

• CAS RN:
• 2230789-56-5

• Formula:
• C10H19N3O3

• InChI:
• InChI=1S/C10H19N3O3/c1-10(2,3)16-9(14)12-7-4-6(5-7)8(11)13-15/h6-7,15H,4-5H2,1-3H3,(H2,11,13)(H,12,14)

• InChIKey:
• KCISQYYTOPNBMO-KNVOCYPGSA-N

• Tert-Butyl (3-(N-hydroxycarbamimidoyl)cyclobutyl)carbamate is a useful research compound. Its molecular formula is C10H19N3O3 and its molecular weight is 229.28. The purity is usually 95%.